Cas no 2624417-70-3 (2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane)

2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane is a fluorinated aromatic compound featuring a bromo-fluoro-trifluoromethyl substitution pattern protected by a 1,3-dioxolane group. This structure enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of complex fluorinated scaffolds. The presence of multiple halogens and electron-withdrawing groups facilitates selective functionalization, making it valuable for pharmaceutical and agrochemical applications. The dioxolane protection improves stability and handling, while the trifluoromethyl group contributes to lipophilicity and metabolic resistance. Its well-defined reactivity profile supports efficient derivatization in medicinal chemistry and materials science research.

2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane structure

2624417-70-3 structure

Product Name:2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane

CAS No:2624417-70-3

MF:C₁₀H₇BrF₄O₂

MW:315.0590

CID:5077314

Update Time:2025-06-14

2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

- 2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane
- Inchi： 1S/C10H7BrF4O2/c11-8-5(10(13,14)15)1-2-6(12)7(8)9-16-3-4-17-9/h1-2,9H,3-4H2
- InChI Key： ZNWTYUGXOJNVQF-UHFFFAOYSA-N
- SMILES： BrC1=C(C(F)(F)F)C([H])=C([H])C(=C1C1([H])OC([H])([H])C([H])([H])O1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 268
XLogP3: 3
Topological Polar Surface Area: 18.5

2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022LB2-250mg	2-(2-bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane	2624417-70-3	95%	250mg	$677.00	2025-02-13
Aaron	AR022LB2-500mg	2-(2-bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane	2624417-70-3	95%	500mg	$770.00	2025-02-13

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane

Comprehensive Overview of 2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane (CAS No. 2624417-70-3)

2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane (CAS No. 2624417-70-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromine- and fluorine-substituted phenyl ring with a 1,3-dioxolane protecting group, making it a versatile intermediate for synthesizing complex molecules. Its trifluoromethyl group enhances lipophilicity, a property highly sought after in drug design to improve membrane permeability.

In recent years, the demand for fluorinated compounds like this has surged, driven by their applications in bioactive molecule development. Researchers frequently search for "fluorinated building blocks" or "trifluoromethylphenyl derivatives" to optimize drug candidates. The compound’s CAS No. 2624417-70-3 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in high-value chemical synthesis.

The 1,3-dioxolane moiety in this compound serves as a protective group for carbonyl functionalities, a strategy widely used in multi-step organic synthesis. This feature aligns with trending topics such as "green chemistry" and "atom economy," as it enables efficient transformations with minimal waste. Laboratories focusing on catalysis or chiral synthesis may find this compound particularly valuable for constructing enantioselective frameworks.

From a commercial perspective, suppliers often highlight the compound’s purity (>98%) and stability under inert conditions. These specifications cater to industries requiring high-precision intermediates, such as pharmaceutical R&D or material science. Analytical techniques like HPLC and NMR are critical for quality control, ensuring batch-to-batch reproducibility—a key concern for buyers searching for "reliable chemical suppliers."

Emerging trends in AI-driven drug discovery have further amplified interest in such compounds. Computational models frequently incorporate halogenated aromatics to predict binding affinities, making 2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane a candidate for virtual screening libraries. This intersection of cheminformatics and synthetic chemistry underscores the compound’s modern relevance.

Environmental and regulatory considerations also play a role in its application. While not classified as hazardous, its bromine and fluorine content necessitates proper handling protocols. Sustainable disposal methods and "green solvents" for its synthesis are increasingly discussed in forums, reflecting the industry’s shift toward eco-friendly practices.

In summary, CAS No. 2624417-70-3 represents a critical tool for researchers exploring fluorine chemistry and protective group strategies. Its adaptability to diverse synthetic pathways and alignment with cutting-edge trends like AI-assisted molecular design ensure its continued prominence in scientific literature and industrial catalogs.